Melezitose Monohydrate

• CAS No.: 10030-67-8
• Product Name: Melezitose Monohydrate
• Molecular Formula: C₁₈H₃₂O₁₆ [Anhydrous]
• Molecular Weight: 522.5 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;hydrate
• Standard InChI: InChI=1S/C18H32O16.H2O/c19-1-5-8(23)11(26)13(28)16(30-5)32-15-10(25)7(3-21)33-18(15,4-22)34-17-14(29)12(27)9(24)6(2-20)31-17;/h5-17,19-29H,1-4H2;1H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+;/m1./s1
• Standard InChIKey: CFXAVQUXSYFPDE-ZDVKUAOASA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H]([C@H](O[C@@]2(CO)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)CO)O)O)O)O)O.O
• SMILES: C(C1C(C(C(C(O1)OC2C(C(OC2(CO)OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O.O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(C(OC2(CO)OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O.O
• Synonyms: O-α-D-Glucopyranosyl-(1→3)-β-D-fructofuranosyl-α-D-glucopyranoside Monohydrate;_x000B_O-α-D-Glucopyranosyl-(1→3)-β-D-fructofuranosyl α-D-glucopyranoside Monohydrate; O-α-D-Glucopyranosyl-(1→3)-β-D-fructofuranosyl-D-glucoside Hydrate
• PubChem Compound: 16217716
• Last Modified: Nov 12 2021